Cas no 1342587-48-7 (4,4,4-trifluoro-3-(oxolan-3-yl)butanoic acid)

• Product Name: 4,4,4-trifluoro-3-(oxolan-3-yl)butanoic acid
• CAS No: 1342587-48-7
• Molecular Formula: C₈H₁₁F₃O₃
• Molecular Weight: 212.166353464127
• CID: 5855924
• PubChem ID: 63154797

4,4,4-trifluoro-3-(oxolan-3-yl)butanoic acid Properties

Names and Identifiers

• 3-Furanpropanoic acid, tetrahydro-β-(trifluoromethyl)-
• 4,4,4-Trifluoro-3-(tetrahydrofuran-3-yl)butanoic acid
• 4,4,4-trifluoro-3-(oxolan-3-yl)butanoic acid
• AKOS012456148
• EN300-1937280
• 1342587-48-7
• CS-0345605

• InChIKey： AVHBMJSGMASDFZ-UHFFFAOYSA-N
• Inchi： 1S/C8H11F3O3/c9-8(10,11)6(3-7(12)13)5-1-2-14-4-5/h5-6H,1-4H2,(H,12,13)
• SMILES： C(C1COCC1)(C(F)(F)F)CC(=O)O

Computed Properties

• Exact Mass: 212.06602869g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 212.06602869g/mol
• Heavy Atom Count: 14
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Boiling Point: 275.4±35.0 °C(Predicted)
• pka: 4.03±0.10(Predicted)
• Density: 1.331±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids